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Compound of Interest

Compound Name: Bodipy TR-X

Cat. No.: B1663740

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Bodipy TR-X, a fluorescent dye with
significant applications in the study of lipids and cellular membranes. Its unique photophysical
properties make it a valuable tool for visualizing and quantifying lipid-rich structures in both live
and fixed cells.

Introduction to Bodipy TR-X

Bodipy TR-X is a bright, red-fluorescent dye belonging to the Bodipy (boron-dipyrromethene)
family. These dyes are known for their high fluorescence quantum yields, large extinction
coefficients, and relative insensitivity to environmental polarity and pH. The hydrophobic nature
of Bodipy TR-X makes it particularly well-suited for partitioning into and staining nonpolar
environments such as lipid droplets and cellular membranes.[1][2]

The succinimidyl ester (SE) or NHS ester form of Bodipy TR-X is an amine-reactive derivative
that is commonly used to label proteins and other molecules.[3] However, the unconjugated
dye can also be used as a vital stain for lipophilic structures. One commercially available
variant, CellTrace™ BODIPY® TR methyl ester, is specifically utilized for staining intracellular
membranes in live cells.[4]

Core Properties and Quantitative Data
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Bodipy TR-X exhibits excellent photophysical characteristics, making it a robust probe for
various fluorescence-based applications, including confocal microscopy, two-photon excitation
microscopy, and flow cytometry.

Property Value References
Excitation Maximum (Aex) ~585 - 588 nm
Emission Maximum (Aem) ~616 - 620 nm

Molar Extinction Coefficient (g) ~68,000 cm~1M—1

Fluorescence Quantum Yield

~0.9
(@)
Molecular Weight 634.46 g/mol
Solubility Soluble in DMSO and DMF
Form Powder

Experimental Protocols

While specific protocols for the unconjugated Bodipy TR-X for lipid staining are not as
prevalent as for other Bodipy dyes like Bodipy 493/503, the following protocols are adapted
from established methods for Bodipy-based lipid droplet and membrane staining and can be
optimized for Bodipy TR-X.

Staining of Lipid Droplets in Live Cells for Fluorescence
Microscopy

This protocol is designed for the visualization of neutral lipid droplets in live cultured cells.
Materials:

e Bodipy TR-X stock solution (1-10 mM in anhydrous DMSO)

o Phosphate-Buffered Saline (PBS), sterile

o Complete cell culture medium
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o Coverslips or imaging-bottom dishes
o Adherent cells of interest
Protocol:

o Cell Seeding: Seed adherent cells on sterile coverslips or in imaging-bottom dishes at a
density that will result in 60-80% confluency at the time of staining.

e Preparation of Staining Solution:
o On the day of the experiment, prepare a fresh working solution of Bodipy TR-X.

o Dilute the Bodipy TR-X stock solution in pre-warmed (37°C) serum-free culture medium
or PBS to a final concentration of 1-5 pM.

o Vortex the solution thoroughly to ensure the dye is fully dissolved.

e Cell Staining:

[¢]

Aspirate the culture medium from the cells.

Wash the cells once with sterile PBS.

[e]

o

Add the Bodipy TR-X working solution to the cells, ensuring the entire surface is covered.

[¢]

Incubate for 15-30 minutes at 37°C, protected from light.
e Washing:
o Aspirate the staining solution.

o Wash the cells two to three times with warm PBS or complete culture medium to remove
unbound dye and reduce background fluorescence.

e Imaging:

o Add fresh, pre-warmed culture medium or a suitable imaging buffer to the cells.
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o Image the cells immediately using a fluorescence microscope equipped with appropriate
filters for red fluorescence (e.g., TRITC or Texas Red filter set).

Staining of Lipid Droplets in Fixed Cells for
Fluorescence Microscopy

This protocol is suitable for fixed-cell imaging and immunofluorescence co-staining.
Materials:

e Bodipy TR-X stock solution (1-10 mM in anhydrous DMSO)

Phosphate-Buffered Saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Coverslips

Adherent cells of interest

Protocol:

¢ Cell Seeding and Fixation:
o Seed and culture cells on sterile coverslips as described for live-cell staining.
o Wash the cells with PBS and then fix with 4% PFA for 15-20 minutes at room temperature.
o Wash the cells three times with PBS to remove residual PFA.

e Staining:

o Prepare a 1-5 uM working solution of Bodipy TR-X in PBS.

o Add the staining solution to the fixed cells and incubate for 20-30 minutes at room
temperature, protected from light.

e Washing:
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o Aspirate the staining solution and wash the cells three times with PBS.
e Mounting and Imaging:
o Mount the coverslips onto microscope slides using an appropriate mounting medium.

o Image using a fluorescence or confocal microscope.

Quantification of Cellular Lipid Content by Flow
Cytometry

This protocol allows for the quantitative analysis of lipid content in a cell population.

Materials:

Bodipy TR-X stock solution (1-10 mM in anhydrous DMSO)

Phosphate-Buffered Saline (PBS)

Trypsin-EDTA or other cell detachment solution

Flow cytometry tubes

Protocol:

o Cell Culture and Treatment: Culture cells in suspension or detach adherent cells using
trypsin-EDTA.

e Staining:

o Resuspend the cells in PBS or serum-free medium containing 1-5 uM Bodipy TR-X.

o Incubate for 15-30 minutes at 37°C, protected from light.

e Washing:

o Pellet the cells by centrifugation (e.g., 300 x g for 5 minutes).

o Resuspend the cell pellet in fresh PBS and repeat the wash step twice.
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e Flow Cytometry Analysis:
o Resuspend the final cell pellet in a suitable sheath fluid.

o Analyze the cells on a flow cytometer using an appropriate laser and emission filter for red
fluorescence.

Visualizations
Experimental Workflow for Lipid Droplet Staining
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Workflow for Staining Lipid Droplets with Bodipy TR-X
/

Cell Preparation

Seed cells on coverslips or in plates

Culture to 60-80% confluency

-

4 Staining Procedure A

Prepare 1-5 pM Bodipy TR-X working solution Wash cells with PBS

Incubate cells with Bodipy TR-X for 15-30 min at 37°C
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Post-StainiV & Imaging

Wash cells 2-3 times with PBS

l

Add fresh media or imaging buffer

l

Image with fluorescence microscope
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Click to download full resolution via product page

Caption: A generalized workflow for staining cellular lipid droplets using Bodipy TR-X.
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Visualization of Lipid Uptake and Metabolism

Conceptual Pathway of Lipid Uptake and Metabolism Visualization
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Caption: A simplified diagram illustrating the process of cellular uptake and metabolic fate of
lipids, which can be tracked using Bodipy TR-X labeled lipid analogs.

Applications in Research and Drug Development

The ability of Bodipy TR-X to specifically label and track lipids and membranes makes it a
powerful tool in several research areas:
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» Metabolic Studies: Visualizing and quantifying changes in lipid droplet number and size in
response to various stimuli or drug treatments provides insights into cellular metabolism and
energy storage.

o Drug Discovery: High-content screening assays can utilize Bodipy TR-X to identify
compounds that modulate lipid metabolism or accumulation.

o Membrane Dynamics: The dye can be used to study the structure and dynamics of cellular
membranes, including the plasma membrane and intracellular organelles.

o Toxicology: Assessing lipid accumulation (steatosis) in response to drug candidates can be
an important part of preclinical safety evaluation.

Conclusion

Bodipy TR-X is a versatile and highly fluorescent probe for the investigation of cellular lipids
and membranes. Its favorable photophysical properties and hydrophobic nature allow for
robust staining and visualization in a variety of applications. While detailed protocols
specifically for the unconjugated dye are less common, established methods for other Bodipy
derivatives provide a solid foundation for its use in microscopy and flow cytometry. This
technical guide serves as a starting point for researchers and drug development professionals
to effectively employ Bodipy TR-X in their studies of lipid biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bodipy TR-X: An In-Depth Technical Guide to Staining
Lipids and Membranes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663740#bodipy-tr-x-for-staining-lipids-and-
membranes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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